Cas no 2639419-23-9 (Tert-butyl 2-(cyclohexylamino)benzoate)

• Product Name: Tert-butyl 2-(cyclohexylamino)benzoate
• CAS No: 2639419-23-9
• MF: C₁₇H₂₅NO₂
• MW: 275.38590502739
• CID: 5642018
• PubChem ID: 165903347
• Update Time: 2025-06-08

Tert-butyl 2-(cyclohexylamino)benzoate Chemical and Physical Properties

Names and Identifiers

• 2639419-23-9
• tert-butyl 2-(cyclohexylamino)benzoate
• EN300-28229998
• Tert-butyl 2-(cyclohexylamino)benzoate

• Inchi： 1S/C17H25NO2/c1-17(2,3)20-16(19)14-11-7-8-12-15(14)18-13-9-5-4-6-10-13/h7-8,11-13,18H,4-6,9-10H2,1-3H3
• InChI Key： VYQHAZKJJVESSA-UHFFFAOYSA-N
• SMILES： O(C(C1C=CC=CC=1NC1CCCCC1)=O)C(C)(C)C

Computed Properties

• Exact Mass: 275.188529040g/mol
• Monoisotopic Mass: 275.188529040g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 20
• Rotatable Bond Count: 5
• Complexity: 315
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5.1
• Topological Polar Surface Area: 38.3Ų

Additional information on Tert-butyl 2-(cyclohexylamino)benzoate

Tert-butyl 2-(cyclohexylamino)benzoate: An Overview of a Versatile Compound

Tert-butyl 2-(cyclohexylamino)benzoate (CAS No. 2639419-23-9) is a compound that has garnered significant attention in the field of medicinal chemistry and pharmaceutical research due to its unique structural properties and potential therapeutic applications. This article aims to provide a comprehensive overview of this compound, including its chemical structure, synthesis methods, biological activities, and recent advancements in its research and development.

The chemical structure of tert-butyl 2-(cyclohexylamino)benzoate is characterized by a benzoate moiety attached to a tert-butyl group and a cyclohexylamino substituent. This combination of functional groups imparts the compound with distinct physicochemical properties, making it an attractive candidate for various applications in drug discovery and development. The tert-butyl group enhances the lipophilicity of the molecule, while the cyclohexylamino moiety contributes to its basicity and hydrogen bonding capabilities.

The synthesis of tert-butyl 2-(cyclohexylamino)benzoate can be achieved through several routes, each offering different advantages in terms of yield, purity, and scalability. One common approach involves the reaction of 2-bromobenzoic acid with tert-butanol in the presence of a base, followed by nucleophilic substitution with cyclohexylamine. Another method involves the coupling of 2-aminobenzoic acid with cyclohexylamine, followed by esterification with tert-butanol. These synthetic strategies have been optimized to produce high-purity compounds suitable for further biological evaluation.

In recent years, tert-butyl 2-(cyclohexylamino)benzoate has been studied for its potential therapeutic applications in various disease models. One area of particular interest is its activity as an inhibitor of specific enzymes involved in inflammatory pathways. Research has shown that this compound can effectively inhibit the activity of cyclooxygenase (COX) enzymes, which are key players in the production of prostaglandins, mediators of inflammation and pain. This makes tert-butyl 2-(cyclohexylamino)benzoate a promising candidate for the development of anti-inflammatory drugs with reduced side effects compared to traditional non-steroidal anti-inflammatory drugs (NSAIDs).

Beyond its anti-inflammatory properties, tert-butyl 2-(cyclohexylamino)benzoate has also been investigated for its potential as an antitumor agent. Studies have demonstrated that this compound can induce apoptosis in cancer cells by modulating key signaling pathways involved in cell survival and proliferation. Specifically, it has been shown to inhibit the activation of Akt and ERK1/2 kinases, which are frequently dysregulated in various types of cancer. These findings suggest that tert-butyl 2-(cyclohexylamino)benzoate could be developed into a novel therapeutic agent for cancer treatment.

The pharmacokinetic properties of tert-butyl 2-(cyclohexylamino)benzoate have also been evaluated to assess its suitability as a drug candidate. Preclinical studies have shown that this compound exhibits favorable absorption, distribution, metabolism, and excretion (ADME) profiles. It has good oral bioavailability and a reasonable half-life, making it suitable for once-daily dosing regimens. Additionally, it shows low toxicity in animal models, further supporting its potential for clinical development.

In conclusion, tert-butyl 2-(cyclohexylamino)benzoate (CAS No. 2639419-23-9) is a versatile compound with promising therapeutic potential in multiple disease areas. Its unique chemical structure and favorable pharmacological properties make it an attractive candidate for further research and development. Ongoing studies are expected to uncover additional applications and optimize its use as a therapeutic agent in the future.